Cas no 2411183-50-9 (N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide)

• Product Name: N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide
• CAS No: 2411183-50-9
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 6407535
• PubChem ID: 154880223
• Update Time: 2025-05-19

N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411183-50-9
• Z3687643138
• N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide
• EN300-7543492
• rac-N-[(1R,2S)-2-(naphthalen-1-yl)cyclopropyl]oxirane-2-carboxamide

• Inchi： 1S/C16H15NO2/c18-16(15-9-19-15)17-14-8-13(14)12-7-3-5-10-4-1-2-6-11(10)12/h1-7,13-15H,8-9H2,(H,17,18)/t13-,14+,15?/m0/s1
• InChI Key： VQZWIYGSBLRNEJ-SNTRVMSOSA-N
• SMILES： O1CC1C(N[C@@H]1C[C@H]1C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 253.110278721g/mol
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide

Research Briefing on N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide (CAS: 2411183-50-9)

N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide (CAS: 2411183-50-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique naphthalene-cyclopropyl-oxirane scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide involves a multi-step process that includes the formation of the cyclopropyl ring and subsequent epoxidation to introduce the oxirane moiety. The stereochemistry of the compound, particularly the (1R,2S) configuration, has been identified as critical for its biological activity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm the compound's structure and purity, ensuring its suitability for further pharmacological studies.

Recent in vitro studies have demonstrated that N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, the compound has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Additionally, molecular docking studies have revealed that the compound binds to the active site of COX-2 through a series of hydrophobic interactions and hydrogen bonds, further validating its mechanism of action.

In vivo evaluations of N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide have also yielded encouraging results. Animal models of inflammation and pain have demonstrated significant reductions in inflammatory markers and pain responses following administration of the compound. These findings highlight its potential as a therapeutic agent for conditions such as rheumatoid arthritis and neuropathic pain. Moreover, preliminary toxicity studies indicate a favorable safety profile, with no observed adverse effects at therapeutic doses.

Beyond its anti-inflammatory properties, N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide has also been investigated for its potential applications in oncology. Recent studies have explored its ability to modulate the activity of certain kinases implicated in cancer cell proliferation. Early results suggest that the compound may act as a kinase inhibitor, offering a new avenue for the development of targeted cancer therapies. Further research is underway to optimize its pharmacokinetic properties and evaluate its efficacy in preclinical cancer models.

In conclusion, N-[(1R,2S)-2-Naphthalen-1-ylcyclopropyl]oxirane-2-carboxamide (CAS: 2411183-50-9) represents a promising candidate for drug development, with demonstrated efficacy in modulating key biological pathways. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Future studies will focus on advancing its therapeutic potential through structural optimization, mechanism of action elucidation, and clinical translation. This compound exemplifies the intersection of chemical innovation and biomedical research, offering new opportunities for addressing unmet medical needs.